Cas no 697289-25-1 (Benzene, 2-(bromomethyl)-1-(hexyloxy)-4-methyl-)

• Product Name: Benzene, 2-(bromomethyl)-1-(hexyloxy)-4-methyl-
• CAS No: 697289-25-1
• MF: C₁₄H₂₁BrO
• MW: 285.219943761826
• CID: 391427
• PubChem ID: 63535586
• Update Time: 2025-04-19

Benzene, 2-(bromomethyl)-1-(hexyloxy)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(bromomethyl)-1-(hexyloxy)-4-methyl-
• 2-(bromomethyl)-1-hexoxy-4-methylbenzene
• DTXSID30734604
• AKOS012844068
• 697289-25-1
• 2-(BROMOMETHYL)-1-(HEXYLOXY)-4-METHYLBENZENE

• Inchi： 1S/C14H21BrO/c1-3-4-5-6-9-16-14-8-7-12(2)10-13(14)11-15/h7-8,10H,3-6,9,11H2,1-2H3
• InChI Key： HBSPKDCUJAOUOX-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C)C=CC=1OCCCCCC

Computed Properties

• Exact Mass: 284.07763
• Monoisotopic Mass: 284.07758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23